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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Dimethyl diglycolate-d4 (CAS No: 1107650-54-3).[1] Due to the limited availability of
experimental data for the deuterated form, this guide also includes data for its non-deuterated
analogue, Dimethyl diglycolate (CAS No: 7040-23-5), for comparative purposes.[2][3]

Core Physical and Chemical Properties

Dimethyl diglycolate-d4 is the deuterated form of Dimethyl diglycolate, an organic compound
used as a starting material in the manufacturing of unsaturated polyester resins and
plasticizers.[1] The incorporation of deuterium atoms results in a higher molecular weight
compared to the non-deuterated form.

Quantitative Data Summary

The following table summarizes the key physical property data available for both Dimethyl
diglycolate-d4 and Dimethyl diglycolate. It is important to note that some of the data for the
non-deuterated form are estimates.
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Property Dimethyl Diglycolate-d4 Dimethyl Diglycolate

CAS Number 1107650-54-3[1] 7040-23-5[2][3]

Molecular Formula CeHeD4aOs[1] CeH100s5[3]

Molecular Weight 166.17 g/mol [1] 162.14 g/mol [2][3]

Appearance Green Oil[1] Not specified

Melting Point Not specified 36 °C / Not Available

Boiling Point Not specified cil3Cat 76_0 mmHg /
208.81 °C (estimate)

Density Not specified 1.15 g/cm3/1.2132 (estimate)

Solubility Not specified Soluble in DCM, Ethyl Acetate,
Methanol

Flash Point Not specified 84.1°C

Refractive Index Not specified 1.4230 (estimate)

Storage 2-8°C Refrigerator[1] Not specified

Shipping Conditions Ambient[1] Not specified

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Dimethyl
diglycolate-d4 are not readily available in the public domain. The data presented are typically
found in supplier specifications and chemical databases.

Generally, the determination of these physical properties would follow standard laboratory
procedures:

» Melting and Boiling Points: Determined using a melting point apparatus or by distillation for
the boiling point, respectively. These are fundamental techniques in the physical
characterization of chemical substances.

» Density: Can be measured using a pychometer or a hydrometer.
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e Solubility: Assessed by dissolving a known amount of the substance in various solvents and
observing its dissolution behavior.

e Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) are crucial for confirming the identity and purity of the deuterated
compound.

Applications and Synthesis Workflow

The primary application of isotope-labelled Dimethyl Diglycolate is as a starting material in the
synthesis of unsaturated polyester resins and plasticizers.[1] The workflow for this application
can be conceptually illustrated as follows:

Synthesis Workflow of Polyester Resins and Plasticizers

Starting Materials

Other Monomers

DU ElE]) e e (e.g., diols, dicarboxylic acids)
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Click to download full resolution via product page
Caption: Synthetic pathway from Dimethyl diglycolate-d4 to final products.

This guide provides a summary of the currently available information on the physical properties
of Dimethyl diglycolate-d4. For further in-depth analysis, it is recommended to consult the
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direct suppliers of this compound or perform experimental determination of the desired
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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